4-Methylphenyl 2-phenyl-6-(1-pyrrolidinyl)-4-pyrimidinyl ether

• IUPAC Name: 4-(4-methylphenoxy)-2-phenyl-6-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C21H21N3O/c1-16-9-11-18(12-10-16)25-20-15-19(24-13-5-6-14-24)22-21(23-20)17-7-3-2-4-8-17/h2-4,7-12,15H,5-6,13-14H2,1H3
• InChI Key: SNFJEDFWUSLEFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC(=NC(=C2)N3CCCC3)C4=CC=CC=C4
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

4-Methylphenyl 2-phenyl-6-(1-pyrrolidinyl)-4-pyrimidinyl ether, also known as MPPP, is a synthetic opioid drug that was first developed in the 1970s. It is a potent analgesic, meaning it can relieve pain, and has been used in scientific research for its unique properties.

Scientific Research Applications

Synthesis and Characterization of Novel Polyimides

A novel aromatic diamine monomer, 4-(4-(1-pyrrolidinyl)phenyl)-2,6-bis(4-(4-aminophenoxy)phenyl)pyridine (PPAPP), was synthesized and used to prepare a series of polyimides through polycondensation with various aromatic dianhydrides. These polymers demonstrated good solubility in common organic solvents and exhibited high thermal stability, with glass transition temperatures exceeding 316°C and temperature of 10% weight loss ranging from 552 to 580°C under nitrogen. Additionally, they showed excellent hydrophobicity with contact angles between 85.6° to 97.7°, suggesting their potential in applications requiring thermal resistance and hydrophobicity (Huang et al., 2017).

Advanced Materials for Optical and Electronic Applications

Research into pyridine and fused pyridine derivatives, which are related to the structural core of 4-Methylphenyl 2-phenyl-6-(1-pyrrolidinyl)-4-pyrimidinyl ether, has led to the synthesis of compounds with potential applications in optical and electronic devices. These compounds exhibit significant nonlinear optical (NLO) properties, suggesting their usefulness in optoelectronic technologies and as materials for the development of devices such as optical switches or modulators (Hussain et al., 2020).

Photoreagents for Protein Crosslinking and Affinity Labeling

Compounds structurally related to 4-Methylphenyl 2-phenyl-6-(1-pyrrolidinyl)-4-pyrimidinyl ether have been proposed as high-yield photoreagents for protein crosslinking and affinity labeling. These photoreagents, which are reactive under light irradiation, can be used for biochemical studies requiring the specific labeling or crosslinking of proteins, thereby facilitating the investigation of protein-protein interactions and the structure-function relationships within proteins (Jelenc et al., 1978).

Development of Selective Inhibitors for Cognitive Enhancement

The structural motif of 4-Methylphenyl 2-phenyl-6-(1-pyrrolidinyl)-4-pyrimidinyl ether is found in compounds showing promise as selective inhibitors with potential applications in treating cognitive disorders. These compounds, by targeting specific receptors or enzymes, could provide new therapeutic options for enhancing cognitive function, thus offering potential benefits for diseases characterized by cognitive impairment (Lin et al., 1997).